Cas no 2228759-08-6 (1-{2-2-nitro-4-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine)

• Product Name: 1-{2-2-nitro-4-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine
• CAS No: 2228759-08-6
• MF: C₁₃H₁₅F₃N₂O₂
• MW: 288.265613794327
• CID: 6121406
• PubChem ID: 165853157
• Update Time: 2025-10-24

1-{2-2-nitro-4-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-nitro-4-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine
• 1-{2-[2-nitro-4-(trifluoromethyl)phenyl]propan-2-yl}cyclopropan-1-amine
• 2228759-08-6
• EN300-1955306

• Inchi： 1S/C13H15F3N2O2/c1-11(2,12(17)5-6-12)9-4-3-8(13(14,15)16)7-10(9)18(19)20/h3-4,7H,5-6,17H2,1-2H3
• InChI Key： RUCYQKVJSDCMTE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])C(C)(C)C1(CC1)N)(F)F

Computed Properties

• Exact Mass: 288.10856221g/mol
• Monoisotopic Mass: 288.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-{2-2-nitro-4-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine

Comprehensive Analysis of 1-{2-[2-nitro-4-(trifluoromethyl)phenyl]propan-2-yl}cyclopropan-1-amine (CAS No. 2228759-08-6)

The compound 1-{2-[2-nitro-4-(trifluoromethyl)phenyl]propan-2-yl}cyclopropan-1-amine, identified by its CAS No. 2228759-08-6, is a structurally unique molecule that has garnered significant interest in the field of organic chemistry and pharmaceutical research. Its complex nomenclature reflects its intricate molecular architecture, featuring a cyclopropane ring, a nitro group, and a trifluoromethyl substituent. These functional groups contribute to its potential applications in drug discovery and material science.

In recent years, the demand for nitroaromatic compounds and trifluoromethylated derivatives has surged due to their versatile reactivity and bioactivity. Researchers are particularly intrigued by the cyclopropylamine moiety in this compound, as it is known to enhance metabolic stability and bioavailability in drug candidates. The presence of the 2-nitro-4-(trifluoromethyl)phenyl group further adds to its synthetic utility, making it a valuable intermediate in the development of agrochemicals and pharmaceuticals.

The synthesis of 1-{2-[2-nitro-4-(trifluoromethyl)phenyl]propan-2-yl}cyclopropan-1-amine typically involves multi-step organic transformations, including Friedel-Crafts alkylation, nitration, and cyclopropanation. These methods are well-documented in the literature, but optimizing the yield and purity remains a focus for chemists. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and ensure its quality.

From a pharmacological perspective, the trifluoromethyl group is a hallmark of many FDA-approved drugs, owing to its ability to improve lipophilicity and binding affinity. The nitro group, on the other hand, can serve as a precursor for reduced forms like amines or hydroxylamines, which are often bioactive. This dual functionality positions CAS No. 2228759-08-6 as a promising scaffold for designing novel therapeutics targeting enzymes or receptors.

Environmental and safety considerations are also critical when working with nitroaromatic compounds. While 1-{2-[2-nitro-4-(trifluoromethyl)phenyl]propan-2-yl}cyclopropan-1-amine is not classified as hazardous under current regulations, proper handling and disposal protocols should always be followed. Researchers are increasingly exploring green chemistry approaches to minimize waste and reduce the environmental footprint of such syntheses.

In the context of AI-driven drug discovery, compounds like CAS No. 2228759-08-6 are being screened virtually to predict their biological activity and toxicity. Machine learning models trained on large datasets can accelerate the identification of potential drug candidates, reducing the time and cost associated with traditional methods. This aligns with the growing trend of computational chemistry and cheminformatics in modern research.

Another area of interest is the compound's potential role in material science. The cyclopropane ring and trifluoromethyl group can impart unique electronic and steric properties, making it a candidate for developing advanced polymers or coatings. Such applications are particularly relevant in industries like electronics and aerospace, where performance under extreme conditions is paramount.

As the scientific community continues to explore the uses of 1-{2-[2-nitro-4-(trifluoromethyl)phenyl]propan-2-yl}cyclopropan-1-amine, collaborations between academia and industry will be essential. Open-access databases and patent literature are valuable resources for tracking its development and applications. Future studies may focus on derivatization strategies to unlock new functionalities or improve existing ones.

In summary, CAS No. 2228759-08-6 represents a fascinating intersection of chemistry, biology, and technology. Its structural features and reactivity profile make it a compelling subject for ongoing research, with potential breakthroughs in multiple fields. Whether in drug design, material innovation, or sustainable synthesis, this compound exemplifies the power of molecular diversity in addressing contemporary challenges.